5-Amino-1,3-benzothiazole-6-carboxamide

• CAS No.: 171179-73-0
• Molecular Formula: C8H7N3OS
• Molecular Weight: 193.23 g/mol
• IUPAC Name: 5-amino-1,3-benzothiazole-6-carboxamide
• InChI: InChI=1S/C8H7N3OS/c9-5-2-6-7(13-3-11-6)1-4(5)8(10)12/h1-3H,9H2,(H2,10,12)
• InChI Key: REYLWTJXMPVPJM-UHFFFAOYSA-N
• SMILES: C1=C(C(=CC2=C1SC=N2)N)C(=O)N
• Synonyms: 6-Benzothiazolecarboxamide,5-amino-(9CI)

Description

5-Amino-1,3-benzothiazole-6-carboxamide, also known as this compound, is a useful research compound. Its molecular formula is C8H7N3OS and its molecular weight is 193.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 5-nitrobenzothiazole-6-carboxamide (0.30 g, 1.34 mmol) in MeOH/EtOAc (1:1, 25 mL) is hydrogenated over 5% Pd/C at 60 psi for 1 h to give 5-aminobenzothiazole-6-carboxamide. This is immediately dissolved in triethyl orthoformate (30 mL) and the mixture is heated under gentle reflux for 18 h. An equal volume of petroleum ether is added to the cooled solution, precipitating thiazolo[5,4-g]quinazol-4(3H)-one (0.17 g, 57%) as a tan powder. 1H NMR (DMSO) δ12.30 (1H, brs), 9.67 (1H, s). 9.00 (1H, s), 8.31 (1H, s), 8.14 (1H, s).